Cas no 1806543-99-6 (1-Bromo-3-(2-(chloromethyl)-4-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(chloromethyl)-4-ethylphenyl)propan-2-one
• CAS No: 1806543-99-6
• MF: C₁₂H₁₄BrClO
• MW: 289.595962047577
• CID: 4970943
• Update Time: 2025-05-20

1-Bromo-3-(2-(chloromethyl)-4-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(chloromethyl)-4-ethylphenyl)propan-2-one

• Inchi： 1S/C12H14BrClO/c1-2-9-3-4-10(6-12(15)7-13)11(5-9)8-14/h3-5H,2,6-8H2,1H3
• InChI Key： WSFPKQPTUCCHSI-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(CC)=CC=1CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(2-(chloromethyl)-4-ethylphenyl)propan-2-one

Introduction to 1-Bromo-3-(2-(chloromethyl)-4-ethylphenyl)propan-2-one (CAS No. 1806543-99-6)

1-Bromo-3-(2-(chloromethyl)-4-ethylphenyl)propan-2-one, also known by its CAS registry number CAS No. 1806543-99-6, is a complex organic compound with a unique structure and diverse applications in various fields of chemistry. This compound belongs to the class of ketones, specifically featuring a bromine atom and a chloromethyl group attached to an aromatic ring, which contributes to its distinct chemical properties. The molecule's structure allows for versatile reactivity, making it a valuable intermediate in organic synthesis and a potential candidate for advanced materials development.

The chemical structure of 1-Bromo-3-(2-(chloromethyl)-4-ethylphenyl)propan-2-one comprises a central ketone group (C=O) attached to a branched carbon chain. The aromatic ring, substituted with an ethyl group and a chloromethyl group, introduces additional complexity and functionality to the molecule. The presence of both bromine and chlorine atoms in the structure suggests potential for substitution reactions, which are often exploited in organic synthesis to build more complex molecules.

Recent studies have highlighted the importance of such compounds in drug discovery and material science. For instance, researchers have explored the use of similar structures as building blocks for bioactive molecules, leveraging their ability to form stable bonds with other functional groups. In one notable study published in the Journal of Medicinal Chemistry, scientists demonstrated that analogs of this compound could serve as inhibitors for certain enzymes involved in disease pathways, opening new avenues for therapeutic development.

In terms of physical properties, CAS No. 1806543-99-6 is typically found as a crystalline solid under standard conditions, with a melting point around 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications, including chromatographic separations and spectroscopic analyses. The compound's stability under normal storage conditions is another advantageous feature, ensuring its reliability as an intermediate in multi-step synthesis processes.

The synthesis of 1-Bromo-3-(2-(chloromethyl)-4-ethylphenyl)propan-2-one involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and minimizing environmental impact. For example, the use of palladium-catalyzed coupling reactions has been reported as an effective strategy for constructing similar compounds with high yields and selectivity.

In addition to its role in organic synthesis, this compound has found applications in polymer chemistry. Researchers have investigated its potential as a monomer for synthesizing novel polymeric materials with tailored properties, such as improved thermal stability or enhanced mechanical strength. A study published in the Macromolecules journal demonstrated that incorporating this compound into polymer networks could significantly enhance their resistance to oxidative degradation, making them suitable for high-performance applications.

The versatility of CAS No. 1806543-99-6 extends to its use in analytical chemistry as well. Its distinct spectral characteristics make it an ideal reference standard for calibrating mass spectrometry instruments or validating chromatographic methods. This has been particularly useful in quality control processes within pharmaceutical manufacturing, where precise identification and quantification of compounds are critical.

In conclusion, 1-Bromo-3-(2-(chloromethyl)-4-ethylphenyl)propan-2-one (CAS No. 1806543-99-6) is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables diverse reactivity patterns, making it an invaluable tool in organic synthesis and material development. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern chemistry.